Allyl 2-furoate

Specification

• CAS No.: 4208-49-5
• Molecular Formula: C8H8O3
• Molecular Weight: 152.15 g/mol
• IUPAC Name: prop-2-enyl furan-2-carboxylate
• Standard InChI: InChI=1S/C8H8O3/c1-2-5-11-8(9)7-4-3-6-10-7/h2-4,6H,1,5H2
• Standard InChI Key: SJRQTHAMRUOPBJ-UHFFFAOYSA-N
• SMILES: C=CCOC(=O)C1=CC=CO1
• Canonical SMILES: C=CCOC(=O)C1=CC=CO1
• Boiling Point: 207.5 °C

Introduction

Chemical Identity and Structure

Allyl 2-furoate (CAS No. 4208-49-5) is an organic compound classified as a carboxylic ester. Chemically, it is the allyl ester of 2-furoic acid, functionally related to 2-furoic acid. The compound consists of a furan ring with a carboxylic ester group containing an allyl moiety.

Identification Parameters

Parameter	Value
CAS Number	4208-49-5
Molecular Formula	C₈H₈O₃
Molecular Weight	152.15 g/mol
IUPAC Name	prop-2-enyl furan-2-carboxylate
EINECS	224-128-3
FEMA Number	2030
JECFA Number	21

Chemical Structure Identifiers

Identifier	Value
InChI	InChI=1S/C8H8O3/c1-2-5-11-8(9)7-4-3-6-10-7/h2-4,6H,1,5H2
InChIKey	SJRQTHAMRUOPBJ-UHFFFAOYSA-N
Canonical SMILES	C=CCOC(=O)C1=CC=CO1

Common Synonyms

Allyl 2-furoate is known by several alternative names in scientific literature and commercial contexts, including:

• 2-Furoic acid allyl ester

• Allyl 2-furancarboxylate

• Allyl furan-2-carboxylate

• 2-ALLYL FUROATE

• Allyl pyromucate

• 2-Propenyl 2-furancarboxylate

Physical Properties

Allyl 2-furoate exhibits distinctive physical characteristics that influence its handling, storage, and applications. These properties are critical for quality control and product specifications in commercial settings.

Appearance and Basic Properties

Property	Value
Appearance	Colorless to yellow clear liquid
Odor	Caramel fruity jam
Specific gravity	1.18100 @ 25.00°C
Refractive Index	1.49300 to 1.49700 @ 20.00°C
LogP (o/w)	1.80

Thermodynamic Properties

Property	Value
Boiling Point	206.00 to 209.00°C @ 760.00 mm Hg
Melting point	209°C
Flash Point	205.00°F (TCC)
Vapor Pressure	0.225000 mm/Hg @ 25.00°C

Solubility Profile

Allyl 2-furoate demonstrates limited water solubility but good compatibility with organic solvents:

• Very slightly soluble in water

• Miscible with alcohol, essential oils, and flavor chemicals

• Soluble in propylene glycol

Stability Considerations

The compound requires specific storage conditions for maintaining quality:

• Should be stored under inert gas (nitrogen or argon) at 2-8°C

• Darkens when exposed to daylight or air

Organoleptic Properties

The sensory characteristics of allyl 2-furoate are crucial to its value in flavoring applications. Its distinctive aroma profile makes it particularly useful in certain flavor formulations.

Aroma Profile

Allyl 2-furoate possesses a complex aroma profile described as:

• Caramellic-fruity odor

• "Jam-like" or "cooked-preserve-like" character

• Reminiscent of canned, syrupy fruit

• Fruity-pineapple-strawberry-like notes with distinct caramellic undertones

The intensity and character of these notes can vary with the purity of the chemical compound, making quality control essential for consistent flavor applications.

Natural Occurrence

While allyl 2-furoate can be synthesized commercially, it has also been identified in certain natural products:

• Reported to be present in grilled and roasted beef

• Found in shoyu (fermented soya hydrolysate)

This natural occurrence suggests potential roles in the development of savory flavors during cooking processes, particularly in protein-rich foods subjected to high-temperature thermal processing.

Biological and Toxicological Properties

• The compound is approved for use as a food flavoring ingredient

• Its inclusion in the FEMA (Flavor and Extract Manufacturers Association) list (FEMA No. 2030) indicates acceptance for food use in the United States

• The compound's water hazard class (WGK Germany) is listed as 3, suggesting potential environmental concerns

Comprehensive toxicological studies would be required to fully characterize its safety profile, particularly for novel applications beyond established flavor uses.

Parameter	Commercial Specification
Purity	Typically ≥98%
Appearance	Colorless to yellow clear liquid
Specific gravity	1.18100 @ 25.00°C
Refractive Index	1.49300 to 1.49700 @ 20.00°C

Quantity	Price Range (USD)
5-10g	$19.90 - $110.00
25-50g	$75.90 - $150.00
100g	$231.90 - $240.00
250-500g	$725.00 - $1,043.90
1kg	Up to $8,501.38

These prices are subject to market fluctuations and may vary by supplier, purity, and order volume.